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Compound of Interest

Compound Name: NSC 1940-d8

Cat. No.: B12389685

Disclaimer: No specific Safety Data Sheet (SDS) or disposal protocol for a compound
designated "NSC 1940-d8" is publicly available. This document provides essential safety and
disposal procedures based on general best practices for handling deuterated, potentially
hazardous organic compounds in a research laboratory setting. Researchers must always
consult their institution's Environmental Health and Safety (EHS) office for specific guidance
and comply with all local, state, and federal regulations.

This guide provides a procedural, step-by-step framework for the safe handling and disposal of
chemical waste, ensuring the safety of laboratory personnel and environmental compliance.

Hazard Identification and Risk Assessment

Before handling NSC 1940-d8, a thorough risk assessment is critical. Since the specific
hazards are unknown, it should be treated as a hazardous substance. General hazards
associated with novel organic compounds may include:

o Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.
o Flammability: Potential to be flammable, especially if dissolved in a flammable solvent.
» Reactivity: Potential for violent reactions with incompatible materials.[1]

The deuterated nature of the compound (d8) does not typically alter its chemical hazards,
which are determined by the parent molecule. However, it is a valuable material, and recovery
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or recycling may be considered where feasible.[2][3]

Personal Protective Equipment (PPE)

When handling NSC 1940-d8 and its waste, the following minimum PPE is required:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]
o Hand Protection: Wear appropriate chemical-resistant gloves.

o Body Protection: A lab coat is mandatory. For larger quantities or potential for splashing, a
chemical-resistant apron is recommended.

o Respiratory Protection: If handling the compound as a powder or creating aerosols, use a
certified respirator within a fume hood.[5]

Waste Collection and Segregation

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[6]

e Do Not Mix Wastes: Never mix NSC 1940-d8 waste with other waste streams unless
explicitly permitted by your EHS office.[7] In particular, do not mix hazardous waste with non-
hazardous waste.[8]

e Solid vs. Liguid Waste: Collect solid waste (e.g., contaminated filter paper, gloves) separately
from liquid waste.

e Solvent Compatibility: If NSC 1940-d8 is in a solvent, segregate it based on the solvent type
(e.g., halogenated vs. non-halogenated solvents).[9]

e Avoid Incompatibles: Keep waste containers away from incompatible chemicals. For
example, store acids and bases separately, and keep oxidizing agents away from organic
compounds.[6]

Quantitative Data for Hazardous Waste Storage

The following table summarizes key quantitative limits for storing hazardous waste in a
laboratory's Satellite Accumulation Area (SAA).[1]
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Parameter Guideline Citation

) 55 gallons of total hazardous
Maximum SAA Volume [1]
waste

) ) 1 quart of liquid or 1 kilogram
Maximum Acutely Toxic Waste ) ) [1]
of solid (for P-listed wastes)

Do not fill beyond the neck;
Container Fill Level leave at least one-inch of [6]

headspace

Up to 12 months for partially
SAA Storage Time Limit filled, properly labeled [1]

containers

Must be removed from the
Full Container Removal SAA within three (3) days of [1][6]
becoming full

pH > 5.0 and < 12.5 (for
o specific, non-hazardous
pH Range for Drain Disposal ) [6]
agueous solutions only; NOT

for NSC 1940-d8)

Experimental Protocol: Preparing a Hazardous
Waste Container for Disposal

This protocol outlines the step-by-step methodology for collecting and labeling NSC 1940-d8
waste for pickup by your institution's EHS department.

Methodology:
¢ Select a Compatible Container:

o Choose a container made of a material that is compatible with the waste (e.g., glass for
solvents, plastic for acids/bases).[6] The container must be in good condition with no leaks
or cracks.[7]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b12389685?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Whenever possible, use the original manufacturer's container.[9] If reusing a container,
ensure it is triple-rinsed and that the original label is fully defaced or removed.[7][8]

o Label the Container:

o Before adding any waste, affix a "Hazardous Waste" label provided by your EHS office to
the container.[7]

o Write the full chemical name: "NSC 1940-d8". Do not use abbreviations or chemical
formulas.[7]

o List all constituents, including solvents, by percentage. The total must equal 100%.
o Indicate the start date of accumulation (the date the first drop of waste is added).
e Add Waste to the Container:
o Perform all waste additions within a fume hood to minimize inhalation exposure.
o Use a funnel to prevent spills.

o Do not fill the container beyond 90% capacity or the designated fill line to allow for
expansion.[6]

» Store the Container Securely:
o Keep the waste container securely capped at all times, except when adding waste.[6][7]

o Store the container in a designated and properly signed Satellite Accumulation Area (SAA)
at or near the point of generation.[1][6]

o Ensure the SAA has secondary containment (e.g., a spill tray) to contain any potential
leaks.[7]

e Arrange for Disposal:

o Once the container is full or waste is no longer being generated, complete the hazardous
waste label with the final volume/percentage information.
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o Submit a request for waste pickup to your EHS office according to their specific
procedures.

Visualizations: Disposal Workflows

The following diagrams illustrate the logical processes for chemical waste management and
segregation.
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Diagram 1: General Chemical Waste Disposal Workflow

Click to download full resolution via product page

Caption: General workflow for hazardous chemical waste from generation to disposal.
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Oxidizer Waste

Waste Containers

Diagram 2: Chemical Waste Segregation Decision Tree

Click to download full resolution via product page

Caption: Decision tree for segregating different types of chemical laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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